Cas no 1804058-59-0 (7-Chloromethyl-4-mercapto-1H-benzimidazole)
7-Chloromethyl-4-mercapto-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 7-Chloromethyl-4-mercapto-1H-benzimidazole
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- Inchi: 1S/C8H7ClN2S/c9-3-5-1-2-6(12)8-7(5)10-4-11-8/h1-2,4,12H,3H2,(H,10,11)
- InChI Key: HHODUZFFZFYXNI-UHFFFAOYSA-N
- SMILES: ClCC1=CC=C(C2=C1N=CN2)S
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 2
- Topological Polar Surface Area: 29.7
7-Chloromethyl-4-mercapto-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002832-250mg |
7-Chloromethyl-4-mercapto-1H-benzimidazole |
1804058-59-0 | 98% | 250mg |
$832.86 | 2022-04-02 | |
| Alichem | A061002832-500mg |
7-Chloromethyl-4-mercapto-1H-benzimidazole |
1804058-59-0 | 98% | 500mg |
$1,176.53 | 2022-04-02 | |
| Alichem | A061002832-1g |
7-Chloromethyl-4-mercapto-1H-benzimidazole |
1804058-59-0 | 98% | 1g |
$1,961.61 | 2022-04-02 |
7-Chloromethyl-4-mercapto-1H-benzimidazole Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 7-Chloromethyl-4-mercapto-1H-benzimidazole
Comprehensive Overview of 7-Chloromethyl-4-mercapto-1H-benzimidazole (CAS No. 1804058-59-0): Properties, Applications, and Industry Insights
7-Chloromethyl-4-mercapto-1H-benzimidazole (CAS No. 1804058-59-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The benzimidazole core, functionalized with chloromethyl and mercapto groups, enables versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.
In recent years, the demand for high-purity benzimidazole derivatives has surged, driven by advancements in cancer therapeutics and antiviral drug development. The chloromethyl moiety in CAS 1804058-59-0 facilitates selective alkylation reactions, while the thiol group offers conjugation opportunities—key features aligning with trends in precision medicine and small-molecule inhibitors. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring compliance with stringent pharmaceutical-grade standards.
From an industrial perspective, 7-Chloromethyl-4-mercapto-1H-benzimidazole exemplifies the growing intersection between green chemistry and cost-effective synthesis. Manufacturers are optimizing routes to minimize hazardous byproducts, responding to environmental regulations and the sustainable chemistry movement. This aligns with frequent search queries such as "eco-friendly heterocyclic synthesis" and "scalable benzimidazole production", reflecting market priorities.
The compound’s stability under varying pH conditions makes it suitable for formulation development, addressing common challenges in oral bioavailability—a hot topic in pharmacokinetics forums. Its potential as a protease inhibitor scaffold has also sparked interest, coinciding with rising searches for "COVID-19 related enzyme targets" and "broad-spectrum antiviral agents". However, rigorous ADMET profiling remains essential before clinical translation.
Emerging applications in crop protection chemicals further expand the relevance of CAS 1804058-59-0. Its derivatization into fungicidal agents taps into the agrochemical sector’s demand for resistance-breaking formulations. Patent analyses reveal increasing filings combining benzimidazole motifs with thioether linkages, highlighting innovation trends that resonate with queries like "next-gen agricultural chemicals".
Quality control protocols for 7-Chloromethyl-4-mercapto-1H-benzimidazole emphasize residual solvent monitoring and heavy metal limits, topics frequently debated in GMP compliance discussions. Suppliers often provide COA (Certificate of Analysis) documentation to meet regulatory expectations—a practice highly searched by procurement specialists evaluating vendors.
In conclusion, 1804058-59-0 represents a multifaceted tool for modern chemistry, bridging medicinal chemistry, process optimization, and material science. Its adaptability to structure-activity relationship (SAR) studies ensures enduring relevance, particularly as AI-driven molecular docking accelerates compound screening. For researchers, staying updated on its patent landscape and derivatization techniques is crucial to leveraging its full potential.
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